[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H17N/c1-10-4-2-3-5-11(10)13-6-12(7-13,8-13)9-14/h2-5H,6-9,14H2,1H3
• InChI Key: SZMXMFRZOBHNIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C23CC(C2)(C3)CN
• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol

Description

“[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a compound that contains a bicyclo[1.1.1]pentane (BCP) structure. BCPs have been demonstrated to be bioisosteres of the phenyl ring. This means they can mimic the properties of a phenyl ring in biologically active compounds. They are used in drug discovery by pharmaceutical companies.

Chemical Reactions Analysis

The chemical reactions involving BCPs involve the reaction of alkyl iodides with propellane. This reaction was shown to take place under irradiation with a broad-wavelength Hanovia mercury lamp in a Pyrex vessel. The reaction has been improved over the years with the discovery of catalysts and photoredox conditions.

Future Directions

The future directions for BCPs include easing the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs. This is facilitated by the practical general reaction that gives BCPs on mg- to kg-quantities using just light.